Cas no 473246-78-5 (N-(4-acetamidophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide)

• Product Name: N-(4-acetamidophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
• CAS No: 473246-78-5
• MF: C₁₇H₁₅N₃O₅S
• MW: 373.383102655411
• CID: 5474760
• Update Time: 2025-07-09

N-(4-acetamidophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(acetylamino)phenyl]-2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide
• N-(4-acetamidophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide

• Inchi： 1S/C17H15N3O5S/c1-11(21)18-12-6-8-13(9-7-12)19-16(22)10-20-17(23)14-4-2-3-5-15(14)26(20,24)25/h2-9H,10H2,1H3,(H,18,21)(H,19,22)
• InChI Key： GCHWIUFRGFUIDI-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC=C2)C(=O)N1CC(NC1=CC=C(NC(C)=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(4-acetamidophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide

Recent Advances in the Study of N-(4-acetamidophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide (CAS: 473246-78-5)

N-(4-acetamidophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide (CAS: 473246-78-5) is a synthetic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzothiazole sulfonamide core, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of considerable interest for drug development.

The structural complexity of N-(4-acetamidophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide allows for diverse interactions with biological targets. Recent research has highlighted its role as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. In vitro and in vivo studies have demonstrated that this compound exhibits selective COX-2 inhibition with minimal effects on COX-1, thereby reducing the risk of gastrointestinal side effects commonly associated with non-selective COX inhibitors. These findings suggest its potential as a safer alternative for anti-inflammatory therapy.

Pharmacokinetic studies of N-(4-acetamidophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide have revealed favorable absorption and distribution profiles. The compound demonstrates good oral bioavailability and penetrates the blood-brain barrier, making it a candidate for treating central nervous system (CNS)-related inflammatory conditions. Additionally, its metabolic stability and low toxicity profile in preclinical models underscore its suitability for further clinical development. Researchers are currently exploring its potential in neurodegenerative diseases, such as Alzheimer's and Parkinson's, where inflammation plays a critical role in disease progression.

Beyond its anti-inflammatory properties, recent investigations have uncovered the compound's ability to modulate other biological pathways. For instance, it has shown inhibitory effects on certain kinases involved in cancer cell proliferation. Preliminary studies indicate that N-(4-acetamidophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide can induce apoptosis in cancer cell lines, particularly those resistant to conventional chemotherapy. These findings open new avenues for its application in oncology, though further mechanistic studies are required to fully understand its anti-cancer potential.

Despite these promising results, challenges remain in the development of N-(4-acetamidophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide as a therapeutic agent. Issues such as optimal dosing, long-term safety, and potential drug-drug interactions need to be addressed in future research. Current efforts are focused on optimizing the compound's chemical structure to enhance its efficacy and reduce any off-target effects. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate its transition from the laboratory to clinical trials.

In conclusion, N-(4-acetamidophenyl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide (CAS: 473246-78-5) represents a multifaceted compound with significant therapeutic potential. Its dual role as an anti-inflammatory and anti-cancer agent, coupled with favorable pharmacokinetic properties, positions it as a promising candidate for drug development. Continued research will be essential to unlock its full potential and translate these findings into clinically viable treatments.